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Compound of Interest

Compound Name: 2-Pyrrolidinone

Cat. No.: B116388 Get Quote

The safe handling and disposal of chemical reagents are paramount in a laboratory setting to

ensure personnel safety and environmental protection. 2-Pyrrolidinone, a versatile solvent

and intermediate, requires careful management due to its specific hazard profile. Adherence to

the following procedural guidelines is essential for the proper disposal of this compound,

minimizing risks and ensuring compliance with safety regulations.

Hazard Profile and Safety Data
2-Pyrrolidinone is a combustible liquid that can cause serious eye irritation and may pose

other health risks, including potential damage to fertility or an unborn child.[1][2][3] A thorough

understanding of its properties is the first step in safe handling and disposal.
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Parameter Data Citations

CAS Number 616-45-5 [2]

Physical State Low melting solid or liquid [2]

Primary Hazards

Causes serious eye irritation;

May damage fertility or the

unborn child

[2][3]

Flash Point 138 °C / 280.4 °F [2]

Personal Protective Equipment

(PPE)

Safety glasses with side-

shields, protective gloves (e.g.,

nitrile rubber), lab coat

[4][5][6]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases, strong

reducing agents

[2]

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO2), dry chemical, chemical

foam

[2]

Standard Operating Procedure for Disposal
This protocol outlines the step-by-step process for the routine disposal of 2-Pyrrolidinone
waste generated during research and development activities.

1. Personal Protective Equipment (PPE) and Handling:

Always handle 2-Pyrrolidinone in a well-ventilated area, preferably within a chemical fume

hood.[1][5][6]

Wear appropriate PPE, including safety goggles conforming to EN166 or NIOSH standards,

a lab coat, and chemical-resistant gloves.[4]

Avoid contact with skin and eyes and prevent the inhalation of vapors or mists.[4][7]

2. Waste Collection and Segregation:
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Collect all 2-Pyrrolidinone waste, including unused product and contaminated materials, in

a designated, leak-proof container that is chemically compatible with the substance.[7][8]

Do not mix 2-Pyrrolidinone waste with other incompatible waste streams.

Keep the waste container tightly closed when not in use.[1][4]

3. Container Labeling and Storage:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "2-Pyrrolidinone".[7][8]

Store the sealed container in a designated, cool, dry, and well-ventilated satellite

accumulation area away from heat or ignition sources.[2][5]

4. Final Disposal:

Never dispose of 2-Pyrrolidinone down the drain or in the regular trash.[4][6][8]

Disposal must be conducted by a licensed hazardous waste disposal company.[1][2][4][8]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for waste

pickup.

Alternatively, the material may be dissolved in a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber, a process that must be

handled by certified professionals.[4]

Spill and Emergency Procedures
In the event of a spill, immediate and correct action is crucial to prevent exposure and

environmental contamination.

1. Immediate Response:

Evacuate all non-essential personnel from the immediate spill area.[7]

Remove all sources of ignition.[7]
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Ensure the area is well-ventilated.

2. Spill Containment and Cleanup (Minor Spills):

If you are trained and it is safe to do so, contain the spill using an inert absorbent material

such as sand, earth, or vermiculite.[5][7]

Do not use combustible materials to absorb the spill.

Carefully sweep or scoop the absorbed material into a suitable, sealable container for

disposal as hazardous waste.[4][5]

3. Decontamination:

Clean the spill area thoroughly with water, and collect the contaminated water for disposal.[5]

Be aware of local regulations regarding the disposal of cleanup water.

Decontaminate and launder all protective clothing before reuse.[7]

4. Large Spills:

For large spills, evacuate the area immediately and contact your institution's emergency

response team or EHS office.[8]

Disposal Process Workflow
The logical flow from waste generation to final disposal is critical for maintaining a safe

laboratory environment.
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Store in a Secure
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Pyrrolidinone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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